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Compound of Interest

Compound Name: Octadecane

Cat. No.: B166377 Get Quote

For researchers, scientists, and drug development professionals utilizing octadecane in their

work, the purity of this long-chain alkane is a critical parameter that can significantly influence

experimental outcomes. This guide provides a comparative analysis of commercial

octadecane, detailing the analytical techniques used to assess its purity and the implications

of varying purity levels on different research applications.

Comparison of Commercial Octadecane Purity
The purity of commercially available octadecane typically ranges from 98% to over 99.5%. The

primary impurities are other long-chain alkanes, both linear and branched, with carbon chain

lengths close to C18. The presence of these impurities can alter the material's thermal and

physical properties. Below is a summary of typical purity grades and their common impurity

profiles as determined by Gas Chromatography-Mass Spectrometry (GC-MS) and thermal

characteristics assessed by Differential Scanning Calorimetry (DSC).
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Supplier Grade
Purity Level
(by GC)

Common
Impurities
(Typical %
Abundance)

Melting Point
(DSC Onset)

Melting Range
(DSC)

Standard Grade 98%

Heptadecane

(C17),

Nonadecane

(C19), Branched

C18 Isomers

(~0.5-1% each)

27.5 - 28.0 °C Broad

High Purity 99%

Heptadecane

(C17),

Nonadecane

(C19) (<0.5%

each)

28.0 - 28.2 °C Narrow

Ultra-High Purity >99.5%

Heptadecane

(C17),

Nonadecane

(C19) (<0.1%

each)

28.2 - 28.3 °C Very Narrow

Impact of Purity on Research Applications
The required purity of octadecane is dictated by the sensitivity of the intended application.

Phase Change Materials (PCMs) Research: In this field, the thermal properties of

octadecane are paramount. Impurities can cause a depression and broadening of the

melting point, affecting the material's performance as a thermal energy storage medium. For

applications requiring a sharp, well-defined phase transition temperature, a higher purity

grade (>99%) is recommended.

Chromatography Standard: When used as a reference standard in techniques like Gas

Chromatography (GC), high purity is essential for accurate calibration.[1] Impurities can lead

to ghost peaks or inaccurate quantification. An ultra-high purity grade (>99.5%) is ideal for

these applications.[1]
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Organic Synthesis: As a solvent or a starting material in organic synthesis, the acceptable

level of impurity depends on the specific reaction. While a standard grade (98%) may be

sufficient for some applications, reactions sensitive to the presence of other alkanes may

necessitate a higher purity grade.

Experimental Protocols
Accurate determination of octadecane purity relies on standardized analytical methods. Below

are detailed protocols for the two primary techniques used.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Impurity Profiling
GC-MS is the gold standard for identifying and quantifying volatile and semi-volatile impurities

in octadecane.

1. Sample Preparation:

Accurately weigh approximately 10 mg of the octadecane sample.

Dissolve the sample in 10 mL of a high-purity non-polar solvent, such as hexane or heptane,

to a final concentration of about 1 mg/mL.

Transfer the solution to a 2 mL autosampler vial.

2. GC-MS Instrumentation and Conditions:[2][3]

Gas Chromatograph: Agilent 7890B GC or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: Non-polar capillary column, e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g.,

100% dimethylpolysiloxane or 5% phenyl-methylpolysiloxane).[2]

Carrier Gas: Helium at a constant flow rate of 1-2 mL/min.[2]

Inlet Temperature: 280 °C.
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Injection Volume: 1 µL with a split ratio of 50:1.

Oven Temperature Program:[2]

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: 10 °C/min to 320 °C.

Hold: 10 minutes at 320 °C.

MS Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.[3]

Quadrupole Temperature: 150 °C.[3]

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-500.

3. Data Analysis:

Identify the main octadecane peak based on its retention time and mass spectrum.

Identify impurity peaks by comparing their mass spectra to a reference library (e.g., NIST).

Quantify the purity and impurity levels by peak area normalization.

Differential Scanning Calorimetry (DSC) for Thermal
Analysis
DSC is used to measure the melting point and melting range of octadecane, which are

sensitive indicators of purity. Impurities typically cause a depression and broadening of the

melting peak.[4]

1. Sample Preparation:

Accurately weigh 3-5 mg of the octadecane sample into a standard aluminum DSC pan.
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Hermetically seal the pan.

2. DSC Instrumentation and Conditions:[5][6]

DSC Instrument: TA Instruments Q2000 or equivalent.

Temperature Calibration: Calibrate the instrument using high-purity indium.

Purge Gas: Nitrogen at a flow rate of 50 mL/min.

Temperature Program:

Equilibrate at 0 °C.

Ramp: 10 °C/min to 50 °C.

Reference: An empty, hermetically sealed aluminum pan.

3. Data Analysis:

Determine the onset temperature of melting, which corresponds to the melting point.

Determine the peak temperature and the endset temperature to evaluate the melting range.

A sharper peak and narrower melting range are indicative of higher purity.

Visualizing the Analysis and Decision Process
To further clarify the workflow of purity analysis and the logic for selecting an appropriate grade

of octadecane, the following diagrams are provided.
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Purity Analysis Workflow for Commercial Octadecane

Sample Reception & Preparation

Analytical Testing

Data Analysis & Reporting

Receive Commercial Octadecane

Prepare Samples for GC-MS & DSC

GC-MS Analysis DSC Analysis

Identify & Quantify Impurities Determine Melting Point & Range

Generate Certificate of Analysis

Click to download full resolution via product page

Caption: Workflow for the purity analysis of commercial octadecane.
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Decision Guide for Octadecane Purity Selection

Intended Research Application?

Phase Change Material Research

Thermal Properties Critical

Chromatography Standard

Accuracy is Key

Organic Synthesis

Solvent/Reagent

Select High Purity (>99%)

Select Ultra-High Purity (>99.5%) Check Reaction Sensitivity

Standard Purity (98%) May Suffice

High Sensitivity Low Sensitivity

Click to download full resolution via product page

Caption: Decision guide for selecting the appropriate purity of octadecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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